Cas no 1261756-89-1 (3-(2-bromo-5-hydroxyphenyl)propanoic acid)

• Product Name: 3-(2-bromo-5-hydroxyphenyl)propanoic acid
• CAS No: 1261756-89-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 4565788
• PubChem ID: 83721704
• Update Time: 2023-11-24

3-(2-bromo-5-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-bromo-5'-hydroxyphenyl)propionic acid
• Benzenepropanoic acid, 2-bromo-5-hydroxy-
• 3-(2-Bromo-5-hydroxyphenyl)propanoic acid
• 3-(2-Bromo-5-hydroxy-phenyl)-propionic acid
• 3-(2-bromo-5-hydroxyphenyl)propanoic acid

• Inchi： 1S/C9H9BrO3/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h2-3,5,11H,1,4H2,(H,12,13)
• InChI Key： SDYYNTGQEWHETN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCC(=O)O)O

Computed Properties

• Exact Mass: 243.97351 g/mol
• Monoisotopic Mass: 243.97351 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 245.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids